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Compound of Interest

Compound Name: 2,2,3-Trimethylpentane

Cat. No.: B1293788

An In-depth Technical Guide to the Safety and Handling of 2,2,3-Trimethylpentane

This document provides a comprehensive overview of the safety protocols, handling
procedures, and potential hazards associated with 2,2,3-Trimethylpentane (CAS No: 564-02-
3). The information is intended for researchers, scientists, and professionals in drug
development and other scientific fields who may handle this chemical.

Chemical Identification and Properties

2,2,3-Trimethylpentane is a flammable, colorless liquid.[1] It is an isomer of octane and is a
component of gasoline.[2]

Table 1: Physical and Chemical Properties of 2,2,3-Trimethylpentane
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Property Value Source
CAS Number 564-02-3 [31[4]
EC Number 209-266-4 [3]
Molecular Formula CsHis [31[4]
Molecular Weight 114.23 g/mol [4115]
Appearance Colorless, clear liquid [1]

111.4 °C (Value for a similar
Boiling Point isomer, data for 2,2,3- may [6]

vary slightly)

Freezing Point -112.37 °C [6]

) 0.716 g/cm?3 at 20°C (Value for
Density o [6]
a similar isomer)

| Refractive Index | 1.40005 at 25.67°C |[6] |

Hazard Identification and Classification

2,2,3-Trimethylpentane is classified as a hazardous substance. It is highly flammable and
poses several health and environmental risks.[7][8] The primary hazards include flammability,
skin irritation, aspiration toxicity, and potential for causing drowsiness or dizziness.[8][9][10] It is
also very toxic to aquatic life with long-lasting effects.[3][7]

Table 2: GHS Hazard Classification for 2,2,3-Trimethylpentane
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Classification Category Hazard Statement

H225: Highly flammable

Flammable Liquids Category 2 L
liquid and vapour.[7][9]

H315: Causes skin irritation.[7]

Skin Irritation Category 2
[81[°]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters airways.
[71[81[°]
Specific Target Organ Toxicity H336: May cause drowsiness
) Category 3 o
(Single Exposure) or dizziness.[7][8][9]
Hazardous to the Aquatic H400: Very toxic to aquatic life.
) Category 1
Environment (Acute) [9]

| Hazardous to the Aquatic Environment (Chronic) | Category 1 | H410: Very toxic to aquatic life
with long lasting effects.[7][8][9] |

Signal Word: Danger[7][9]

First Aid Measures

Prompt and appropriate first aid is critical in the event of exposure. Personnel should be trained
in emergency procedures.

Table 3: First Aid Protocols for 2,2,3-Trimethylpentane Exposure
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Exposure Route

Ingestion

First Aid Procedure

Do NOT induce vomiting.
Immediately call a POISON
CENTER or doctor. If
vomiting occurs, keep the
head low to prevent
stomach contents from
entering the lungs.

Citations

[3I7111][12]

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If feeling unwell, call
a POISON CENTER or doctor.
If breathing is difficult, give
oxygen. Artificial respiration
should be administered if the

person is not breathing.

[B107][9][11]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
the skin with plenty of water
and soap. If skin irritation
occurs, seek medical advice.
Wash contaminated clothing

before reuse.

[B107][9][11]

| Eye Contact | Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention. [[3][11]

[12] |

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of fire, explosion,

and exposure.

Handling

© 2025 BenchChem. All rights reserved. 4/12

Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR52415_msds.pdf
https://www.echemi.com/sds/223-trimethylpentane-pid_Rock44899.html
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://www.fishersci.com/store/msds?partNumber=AC421985000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR52415_msds.pdf
https://www.echemi.com/sds/223-trimethylpentane-pid_Rock44899.html
https://shop.chemsupply.com.au/documents/RCI1206.pdf
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52415_msds.pdf
https://www.echemi.com/sds/223-trimethylpentane-pid_Rock44899.html
https://shop.chemsupply.com.au/documents/RCI1206.pdf
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52415_msds.pdf
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://www.fishersci.com/store/msds?partNumber=AC421985000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Ventilation: Use only in well-ventilated areas or outdoors.[3][7][12] Local exhaust ventilation
should be used to maintain airborne levels below exposure limits.[11]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[7][11] No smoking.[3][7][9]

« Static Electricity: This material can accumulate static charge.[3] Ground and bond containers
and receiving equipment to prevent static discharge.[7][9][11][12] Use non-sparking tools
and explosion-proof equipment.[3][7][11][12]

o Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[3] Do
not get in eyes, on skin, or on clothing.[12]

o Hygiene: Wash hands thoroughly after handling.[3][7][11] Do not eat, drink, or smoke when
using this product.[3] Contaminated work clothes should be laundered separately.[3]

Storage

» Conditions: Store in a cool, dry, well-ventilated place.[3][7][11] Keep containers tightly closed.
[71[11][12]

e Location: Store in an approved flame-proof area.[3] Keep away from heat and sources of
ignition.[9]

o Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[3][12]

o Security: Store locked up.[3][7][11]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling 2,2,3-Trimethylpentane to prevent exposure.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification Citations

Safety glasses with side-
Eye/Face Protection shields or chemical [31[9]

goggles.

Wear appropriate protective
gloves (e.g., Nitrile, Neoprene)

Skin Protection and flame-retardant, antistatic [3][10][13]
protective clothing to prevent

skin exposure.

| Respiratory Protection | If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable filter for
organic vapors (Type A Filter). |[10][12][13] |

Accidental Release and Disposal

In the event of a spill, immediate and proper action is required to control the situation and
prevent harm to personnel and the environment.

Experimental Protocol: Small Spill Cleanup

This protocol outlines the general steps for managing a small spill of 2,2,3-Trimethylpentane
in a laboratory setting.

e Immediate Evacuation and Ignition Control: Immediately alert personnel in the area. Remove
all sources of ignition (no smoking, flares, sparks, or flames).[3][11][13]

e Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.

o Don PPE: Before re-entering the area, don the appropriate personal protective equipment as
specified in Table 4, including respiratory protection, chemical-resistant gloves, and eye
protection.[3]

o Containment: Contain the spill using an inert, non-combustible absorbent material such as
vermiculite, sand, or earth.[3] Do not use combustible materials like sawdust.
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o Absorption: Carefully apply the absorbent material over the spill, working from the outside in
to prevent spreading. Allow the material to fully absorb the liquid.[3]

o Collection: Using non-sparking tools, collect the absorbed material and place it into a
suitable, labeled container for flammable waste.[3][7]

o Decontamination: Wipe the spill area clean. Wash the area with soap and water if necessary.

» Disposal: Dispose of the contaminated waste in an approved hazardous waste container,
following all local, regional, and national regulations.[3][7][11] Do not empty into drains.[9]

Disposal

Dispose of contents and containers to an authorized hazardous or special waste collection
point in accordance with all local, regional, and national regulations.[3][7][11]

Toxicology and Health Effects

Exposure to 2,2,3-Trimethylpentane can lead to various adverse health effects.

Table 5: Summary of Toxicological Information

Effect Description Citations

May cause drowsiness,
dizziness, headache,
nausea, and

) incoordination. High

Inhalation . [31[11][13]

concentrations can lead to
central nervous system
depression, respiratory

irritation, and may be fatal.

i Causes skin irritation, which
Skin Contact _ _ [3][10][11]
may include redness and pain.

Direct contact may cause
Eye Contact temporary irritation and [11]

redness.
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| Ingestion | May be fatal if swallowed and enters the airways (aspiration hazard). Aspiration
can cause serious chemical pneumonitis (lung inflammation) and pulmonary edema. |[3][11]
[13]]

Visualized Workflows and Protocols

The following diagrams illustrate key safety and handling workflows for 2,2,3-

Trimethylpentane.
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Planning & Assessment

Identify Task Involving
2,2,3-Trimethylpentane

Assess Risks:
- Flammability
- Inhalation
- Skin Contact
- Spill Potential

Determine Control Measures:
- Engineering (Fume Hood)
- Administrative (SOPs)

- PPE (Gloves, Goggles)

Step 3

ution

Implement Controls:

- Verify Fume Hood Function
- Ground Equipment
- Don Correct PPE

Proceed with
Experimental Work

Post-Prpcedure

Segregate & Label
Hazardous Waste

l

Decontaminate Work Area
& Remove PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Risk assessment and handling workflow for 2,2,3-Trimethylpentane.
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Alert Personnel &
Remove Ignition Sources

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill with
Inert Absorbent

Collect Absorbed Material
using Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Area
and Equipment

Spill Managed

Click to download full resolution via product page

Caption: Emergency response protocol for a 2,2,3-Trimethylpentane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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